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Compound of Interest

Compound Name: ManNaz

Cat. No.: B3262741 Get Quote

For laboratory professionals engaged in groundbreaking research and development, ensuring

the safe handling and disposal of chemical reagents is paramount. This document provides a

comprehensive guide to the proper disposal procedures for N-Azidoacetylmannosamine

(ManNaz), also known as Ac4ManNAz, a key reagent in metabolic glycan labeling. Adherence

to these protocols is crucial for maintaining a safe laboratory environment and complying with

regulatory standards.

Chemical and Physical Properties
A thorough understanding of a substance's properties is the foundation of its safe handling and

disposal. The following table summarizes key data for ManNaz.
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Property Value Reference

Synonyms

Ac4ManNAz, N-

Azidoacetylmannosamine-

tetraacylated

Appearance Slightly grey amorphous solid [1]

Solubility
Soluble in DMSO, DMF, DCM,

THF, Chloroform
[2]

Storage Temperature -20°C [2]

Hazard Classification
Not classified as a hazardous

substance or mixture.
[3]

Environmental Hazard

Water hazard class 1 (Self-

assessment): slightly

hazardous for water.

Disposal Protocol: A Step-by-Step Guide
The disposal of ManNaz must always comply with local, regional, and national regulations.[1]

The following protocol provides a generalized, safety-first approach for researchers.

1. Personal Protective Equipment (PPE) Assessment:

Before handling ManNaz for disposal, ensure appropriate PPE is worn. This includes:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles with side shields or a face shield.[1]

A laboratory coat.

2. Waste Segregation and Collection:

Solid Waste:
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Collect waste ManNaz powder and any contaminated disposable labware (e.g., weigh

boats, pipette tips) in a dedicated, clearly labeled waste container.

Do not mix ManNaz waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

For spills, mechanically collect the solid material and place it into the designated waste

container.[1]

Liquid Waste (Solutions):

If ManNaz has been dissolved in a solvent, the entire solution should be treated as

chemical waste.

Collect the solution in a sealable, chemical-resistant waste container.

Label the container clearly with the full chemical name ("N-Azidoacetylmannosamine-

tetraacylated solution") and the solvent used.

Empty Containers:

Empty containers or liners may retain product residues.[1]

Handle uncleaned containers as you would the product itself. They should be disposed of

as chemical waste in accordance with institutional guidelines.

3. Consultation with Environmental Health and Safety (EHS):

Crucially, always consult your institution's EHS office for specific disposal instructions. They

will provide guidance based on local and federal regulations and may have a dedicated

chemical waste pickup service.

Provide the Safety Data Sheet (SDS) for ManNaz to the EHS office when requesting

disposal guidance.

4. Final Disposal:
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Waste must be disposed of through an approved waste disposal plant or a licensed collector.

[4]

Follow the specific instructions provided by your EHS office or their designated waste

management contractor.

Some regulations may permit the disposal of very small quantities with household waste;

however, this should only be done with explicit approval from your EHS department.

ManNaz Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ManNaz.
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Start: ManNaz Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Solid Waste
(Powder, Contaminated Labware)

Solid

Liquid Waste
(ManNaz in Solution)

Liquid

3a. Collect in a Labeled,
Dedicated Solid Waste Container

3b. Collect in a Labeled,
Sealable Liquid Waste Container

4. Consult Institutional
EHS for Guidance

5. Follow EHS Instructions
for Pickup/Disposal

End: Safe & Compliant Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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